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Introduction
Cycloxydim is a selective, systemic, post-emergence herbicide belonging to the

cyclohexanedione (DIM) chemical class.[1] It is designed for the control of annual and

perennial grass weeds in a variety of broadleaf crops, including sugar beet, oilseed rape, and

vegetables.[2] Cycloxydim is absorbed rapidly through foliage and translocated to the growing

points of the plant, leading to the cessation of growth and eventual death of susceptible grass

species.[3] Its efficacy is enhanced when used in conjunction with a crop oil concentrate.[3]

Core Mechanism of Action: Inhibition of Acetyl-CoA
Carboxylase
The primary mode of action of cycloxydim is the inhibition of the enzyme Acetyl-CoA

Carboxylase (ACCase).[1][4][5][6] ACCase is a critical enzyme in the biosynthesis of fatty

acids, which are essential components of cell membranes and are vital for plant growth and

development.[1][5][7] By inhibiting ACCase, cycloxydim disrupts the production of lipids,

leading to a breakdown of cell membrane integrity, particularly in the meristematic tissues

where active growth occurs.[1][3] This inhibition is highly selective, affecting the ACCase

enzyme in susceptible grasses while having a minimal impact on the enzyme in broadleaf

plants, which explains its selectivity.[8]
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Diagram of Cycloxydim's Mechanism of Action.
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Quantitative Data on Herbicidal Efficacy
Initial field trials have demonstrated Cycloxydim's effectiveness against a range of grass

weeds. The addition of a crop oil concentrate has been shown to increase its efficacy.

Table 1: Efficacy of Cycloxydim on Various Grass Weeds

Grass Weed
Species

Application Rate (g
a.i./ha)

Adjuvant % Control

Phalaris paradoxa

(Phalaris)
100 None 85

Phalaris paradoxa

(Phalaris)
100 Crop Oil 98

Lolium rigidum

(Ryegrass)
100 None 75

Lolium rigidum

(Ryegrass)
100 Crop Oil 95

Avena fatua (Wild

Oats)
100 and above Crop Oil Excellent

Hordeum leporinum

(Barley Grass)
100 and above Crop Oil Excellent

Bromus diandrus

(Great Brome)
100 and above Crop Oil Excellent

Triticum aestivum

(Volunteer Wheat)
100 and above Crop Oil Excellent

Hordeum vulgare

(Volunteer Barley)
100 and above Crop Oil Excellent

Data synthesized from Australian field trials. "Excellent" indicates a high level of control was

achieved.[3]

Table 2: Dose-Response of Avena fatua (Wild Oats) Populations to Cycloxydim
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Population ED50 (g ha-1) GR50 (g ha-1)
Resistance
Factor (ED50)

Resistance
Factor (GR50)

Susceptible < 150 < 150 - -

R2
> 150 (1.0x field

rate)

< 150 (0.8x field

rate)

Shift towards

resistance

Shift towards

resistance

R3
> 150 (1.1x field

rate)

< 150 (0.9x field

rate)

Shift towards

resistance

Shift towards

resistance

R5
> 1200 (8x field

rate)

> 1200 (8x field

rate)
>43.2 98.4

ED50: Effective dose for 50% plant survival reduction. GR50: Dose for 50% growth reduction.

Recommended field rate is 150 g ha-1.[9]

Experimental Protocols
Field Efficacy Trials
Initial field trials to determine the efficacy of cycloxydim on various grass weeds were

conducted using a randomized complete block design with four replicates.[3]

Plot Size: Ranged from 2x10 m to 2.5x20 m.[3]

Herbicide Application: Treatments were applied using AZO propane gas-powered sprayers

equipped with flat fan nozzles.[3] The water volume for application ranged from 80 - 138

L/ha.[3]

Weed Stage: Weeds were treated up to the early tillering stage.[3]

Adjuvant: The effect of adding a crop oil concentrate (Ampol DC Trate) at 1.0 L/ha was

evaluated.[3]

Efficacy Assessment: Herbicide performance was assessed by taking plant counts in each

plot.[3]

Dose-Response Studies for Resistance Assessment
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Glasshouse assays are conducted to determine the level of resistance in weed populations.

Plant Growth: Seeds from susceptible and potentially resistant populations are grown in pots

to the 3-4 leaf stage.[9]

Herbicide Application: Plants are sprayed with a range of cycloxydim doses, typically from a

fraction of the recommended field rate to several times the recommended rate (e.g., 0, 37.5,

75, 150, 225, 300, 600, and 1200 g ha-1).[9]

Data Collection: After a set period (e.g., 21 days), plant survival is recorded, and the above-

ground biomass is harvested, dried, and weighed.[9]

Statistical Analysis: The data is subjected to dose-response analysis to calculate the ED50

(effective dose to kill 50% of the population) and GR50 (dose to cause a 50% reduction in

biomass) values.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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